Cas no 55340-66-4 (2-Propenoic acid,2-(phosphonooxy)-, sodium salt (1:2))

• Product Name: 2-Propenoic acid,2-(phosphonooxy)-, sodium salt (1:2)
• CAS No: 55340-66-4
• MF: C₃H₃Na₂O₆P
• MW: 212.005624055862
• CID: 377919
• PubChem ID: 108697
• Update Time: 2025-04-19

2-Propenoic acid,2-(phosphonooxy)-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-(phosphonooxy)-, sodium salt (1:2)
• disodium 2-(phosphonatooxy)acrylate
• 2-Propenoic acid, 2-(phosphonooxy)-, disodium salt
• disodium 2-[(hydroxyphosphinato)oxy]prop-2-enoate
• Disodium phosphoenolpyruvate
• UNII-76355AWG6I
• EINECS 259-599-4
• 76355AWG6I
• 2-Propenoic acid, 2-(phosphonooxy)-, sodium salt (1:2)
• 55340-66-4
• DTXSID70889768

• Inchi： 1S/C3H5O6P.2Na/c1-2(3(4)5)9-10(6,7)8;;/h1H2,(H,4,5)(H2,6,7,8);;/q;2*+1/p-2
• InChI Key： UKHQGAMUTNVPAU-UHFFFAOYSA-L
• SMILES： P(=O)([O-])(O)OC(=C)C(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 211.94629
• Monoisotopic Mass: 211.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2

Experimental Properties

• Boiling Point: 466.7°C at 760 mmHg
• Flash Point: 236.1°C
• PSA: 109.72